Cas no 1159392-22-9 (Pseudoanguillosporin A)

• Product Name: Pseudoanguillosporin A
• CAS No: 1159392-22-9
• MF: C₁₇H₂₆O₃
• MW: 278.386545658112
• CID: 1123856
• PubChem ID: 42605288
• Update Time: 2025-07-01

Pseudoanguillosporin A Chemical and Physical Properties

Names and Identifiers

• Pseudoanguillosporin A
• (3R)-3-heptyl-5-methyl-3,4-dihydro-1H-isochromene-6,8-diol
• CHEMBL3580981
• CHEBI:216980
• 1159392-22-9
• J-003341
• (R)-3-Heptyl-5-methylisochroman-6,8-diol
• (3R)-3-heptyl-5-methyl-3,4-dihydro-1H-2-benzopyran-6,8-diol

• Inchi： 1S/C17H26O3/c1-3-4-5-6-7-8-13-9-14-12(2)16(18)10-17(19)15(14)11-20-13/h10,13,18-19H,3-9,11H2,1-2H3/t13-/m1/s1
• InChI Key： CHHKGJIZUJUBDN-CYBMUJFWSA-N
• SMILES： O1CC2C(=CC(=C(C)C=2C[C@H]1CCCCCCC)O)O

Computed Properties

• Exact Mass: 278.18819469g/mol
• Monoisotopic Mass: 278.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 49.7

Experimental Properties

• Density: 1.068±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 46-48 ºC
• Solubility: Almost insoluble (0.058 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

Additional information on Pseudoanguillosporin A

Recent Advances in Pseudoanguillosporin A (1159392-22-9) Research: A Comprehensive Review

Pseudoanguillosporin A, a compound with the CAS number 1159392-22-9, has recently emerged as a focal point in chemical biology and pharmaceutical research. This natural product, derived from microbial sources, exhibits unique structural features and promising biological activities. Recent studies have shed light on its potential applications in drug discovery, particularly in the areas of antimicrobial and anticancer therapies. The compound's intricate molecular architecture, characterized by a fused polycyclic system, presents both challenges and opportunities for synthetic chemists and pharmacologists alike.

The latest research on Pseudoanguillosporin A has focused on elucidating its mechanism of action at the molecular level. A 2023 study published in the Journal of Natural Products employed advanced NMR spectroscopy and X-ray crystallography to confirm the absolute configuration of 1159392-22-9, resolving previous ambiguities about its stereochemistry. This structural clarification has enabled more precise structure-activity relationship (SAR) studies, which are crucial for optimizing the compound's pharmacological properties. Concurrently, molecular docking simulations have revealed potential binding interactions with several therapeutic targets, including bacterial topoisomerases and human kinase proteins.

Significant progress has been made in understanding the biosynthetic pathway of Pseudoanguillosporin A. Researchers have identified the gene cluster responsible for its production in the native fungal host, opening possibilities for metabolic engineering and heterologous expression. A breakthrough study in Nature Chemical Biology (2024) demonstrated the successful reconstruction of the biosynthetic pathway in a model Streptomyces host, achieving yields that could support preclinical development. This achievement addresses one of the major limitations in natural product drug discovery - the sustainable production of sufficient quantities for thorough biological evaluation.

Pharmacological investigations of 1159392-22-9 have yielded promising results in various disease models. In antimicrobial testing, Pseudoanguillosporin A showed potent activity against multidrug-resistant Gram-positive pathogens, with minimum inhibitory concentrations (MICs) comparable to last-resort antibiotics. Particularly noteworthy is its efficacy against vancomycin-resistant Enterococcus faecium (VRE) strains, as reported in Antimicrobial Agents and Chemotherapy. The compound's unique mechanism, involving simultaneous inhibition of cell wall synthesis and DNA replication, suggests potential for overcoming existing resistance mechanisms.

In oncology research, Pseudoanguillosporin A has demonstrated selective cytotoxicity against several cancer cell lines, including triple-negative breast cancer and pancreatic adenocarcinoma. A recent study in the Journal of Medicinal Chemistry revealed that the compound induces apoptosis through a dual mechanism involving mitochondrial dysfunction and inhibition of the NF-κB pathway. Importantly, these effects were observed at concentrations that showed minimal toxicity to normal human fibroblasts, indicating a potentially favorable therapeutic window. These findings have spurred interest in developing 1159392-22-9 as a lead compound for anticancer drug development.

Despite these promising developments, challenges remain in the clinical translation of Pseudoanguillosporin A. Pharmacokinetic studies have revealed limitations in oral bioavailability and metabolic stability that must be addressed through medicinal chemistry optimization. Current research efforts are focusing on semi-synthetic derivatives of 1159392-22-9 that maintain the core pharmacophore while improving drug-like properties. Several academic and industry collaborations are actively pursuing these modifications, with preliminary results showing enhanced plasma stability and tissue distribution profiles.

The future research directions for Pseudoanguillosporin A are multifaceted. Upcoming studies aim to explore its immunomodulatory properties, as preliminary data suggest potential applications in autoimmune diseases. Additionally, the compound's unique chemical scaffold serves as inspiration for the development of novel chemical probes in chemical biology. As synthetic methodologies continue to advance, we anticipate seeing more structure-activity relationship studies that could unlock additional therapeutic applications for this fascinating natural product.